5-(Aminomethyl)-2-chlorophenol

Specification

• CAS No.: 943816-63-5
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• IUPAC Name: 5-(aminomethyl)-2-chlorophenol
• Standard InChI: InChI=1S/C7H8ClNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H,4,9H2
• Standard InChI Key: WNCRPZJAKKZECV-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1CN)O)Cl
• Canonical SMILES: C1=CC(=C(C=C1CN)O)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular and Physicochemical Properties

The compound’s exact mass is 157.029 g/mol, consistent with its molecular formula $\text{C}_7\text{H}_8\text{ClNO}$. Key physicochemical parameters are summarized below:

Property	Value
Molecular Weight	157.598 g/mol
Exact Mass	157.029 g/mol
Polar Surface Area (PSA)	46.25 Ų
LogP (Partition Coefficient)	2.2046

The moderate LogP value indicates balanced hydrophilicity and lipophilicity, potentially favoring membrane permeability in biological systems. The PSA, influenced by the hydroxyl (-OH) and aminomethyl (-CH₂NH₂) groups, suggests moderate hydrogen-bonding capacity.

Structural Analysis

The molecule consists of a phenol ring substituted with a chlorine atom at position 2 and an aminomethyl group at position 5. This arrangement creates a meta-directing electronic environment, potentially influencing reactivity in electrophilic substitution reactions. The aminomethyl group’s primary amine (-NH₂) may participate in condensation or Schiff base formation, while the phenolic hydroxyl group offers sites for derivatization (e.g., etherification or esterification).

Future Research Directions

• Synthetic Optimization: Developing regioselective methods for aminomethylation and chlorination.

• Biological Screening: Evaluating antimicrobial, antifungal, and CNS activity in vitro.

• Environmental Impact Studies: Assessing biodegradation pathways and ecotoxicological profiles.